Cas no 1609409-18-8 ([2-(3-Methoxyphenyl)ethyl][4-(methylthio)benzyl]amine hydrobromide)

• Product Name: [2-(3-Methoxyphenyl)ethyl][4-(methylthio)benzyl]amine hydrobromide
• CAS No: 1609409-18-8
• MF: C₁₇H₂₂BrNOS
• MW: 368.331682682037
• MDL: MFCD13194058
• CID: 4608862
• Update Time: 2025-05-21

[2-(3-Methoxyphenyl)ethyl][4-(methylthio)benzyl]amine hydrobromide Chemical and Physical Properties

Names and Identifiers

• [2-(3-methoxyphenyl)ethyl][4-(methylthio)benzyl]amine hydrobromide
• 2-(3-methoxyphenyl)-N-[(4-methylsulfanylphenyl)methyl]ethanamine;hydrobromide
• [2-(3-Methoxyphenyl)ethyl][4-(methylthio)benzyl]amine hydrobromide

• MDL： MFCD13194058
• Inchi： 1S/C17H21NOS.BrH/c1-19-16-5-3-4-14(12-16)10-11-18-13-15-6-8-17(20-2)9-7-15;/h3-9,12,18H,10-11,13H2,1-2H3;1H
• InChI Key： ASPOVCNNGFIYOB-UHFFFAOYSA-N
• SMILES： Br.S(C)C1C=CC(=CC=1)CNCCC1C=CC=C(C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 253
• Topological Polar Surface Area: 46.6

Additional information on [2-(3-Methoxyphenyl)ethyl][4-(methylthio)benzyl]amine hydrobromide

[2-(3-Methoxyphenyl)ethyl][4-(methylthio)benzyl]amine hydrobromide: A Comprehensive Overview

The compound [2-(3-Methoxyphenyl)ethyl][4-(methylthio)benzyl]amine hydrobromide, with CAS No. 1609409-18-8, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines aromatic rings with functional groups that confer versatile chemical properties. The 3-methoxyphenyl and methylthio substituents play pivotal roles in determining its reactivity and biological activity.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel anti-inflammatory agents. The hydrobromide salt form is particularly advantageous due to its enhanced solubility and stability, making it an ideal candidate for further pharmacological investigations.

From a structural perspective, the molecule consists of two primary components: the 2-(3-methoxyphenyl)ethyl group and the 4-(methylthio)benzyl group. The methoxy group attached to the phenyl ring introduces electron-donating effects, which can influence the molecule's interaction with biological targets. Similarly, the methylthio substituent enhances sulfur-based reactivity, opening avenues for thiol-mediated biochemical pathways.

One of the most intriguing aspects of this compound is its potential application in drug discovery. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising anti-cancer properties by inhibiting key enzymes involved in tumor progression. The hydrobromide form was found to be particularly effective due to its ability to cross cellular membranes efficiently.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic substitution and subsequent acid-base neutralization. The use of palladium-catalyzed coupling reactions has been proposed as a more efficient method for constructing the biaryl framework, which is critical for maintaining the molecule's bioactivity.

Looking ahead, researchers are exploring the possibility of modifying the methoxy and methylthio groups to enhance specificity and reduce off-target effects. These modifications could pave the way for more targeted therapies with fewer adverse effects.

In conclusion, [2-(3-Methoxyphenyl)ethyl][4-(methylthio)benzyl]amine hydrobromide represents a promising lead compound in contemporary drug discovery efforts. Its unique structure, combined with recent advancements in synthetic methodologies and pharmacological studies, positions it as a key player in the development of innovative therapeutic agents.